Cas no 22902-86-9 (2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid)

2-[4-Chloro-3-(trifluoromethyl)phenyl]acetic acid is a fluorinated aromatic acetic acid derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro and trifluoromethyl substituent on the phenyl ring—enhance its reactivity and stability, making it a valuable intermediate for constructing complex molecules. The trifluoromethyl group contributes to lipophilicity and metabolic resistance, while the acetic acid moiety allows for further functionalization via esterification or amidation. This compound is particularly useful in the development of bioactive compounds, including potential herbicides and pharmaceuticals, due to its electron-withdrawing properties and compatibility with cross-coupling reactions. High purity and consistent quality ensure reliable performance in synthetic applications.

2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid structure

22902-86-9 structure

Product Name:2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid

CAS No:22902-86-9

MF:C₉H₆ClF₃O₂

MW:238.590952396393

MDL:MFCD04116012

CID:851187

PubChem ID:3519882

Update Time:2025-06-07

2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(trifluoromethyl)phenylacetic acid
- Benzeneacetic acid, 4-chloro-3-(trifluoromethyl)-
- [4-chloro-3-(trifluoromethyl)phenyl]acetic acid
- 2-(4-chloro-3-(trifluoromethyl)phenyl)acetic acid
- AC1MRLFL
- ANW-69270
- CL9127
- CTK7J2263
- JRD-1573
- SureCN1590516
- 2-[4-chloro-3-(trifluoromethyl)phenyl]acetic Acid
- 4-CHLORO-3-TRIFLUOROMETHYLPHENYLACETIC ACID
- AZBFOENSKLAYKT-UHFFFAOYSA-N
- SBB098986
- AM83251
- PC302061
- AX8161233
- ST24029012
- Z4455
- A22116
- (4-Chloro-3-trifluo
- CS-W022145
- DTXSID80393260
- 4-Chloro-3-(trifluoromethyl)phenyl acetic acid
- EN300-1932993
- 22902-86-9
- 4-Chloro-3-(trifluoromethyl)phenylaceticacid
- DS-2528
- AKOS015956952
- SY103325
- MFCD04116012
- SCHEMBL1590516
- 2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid
- MDL： MFCD04116012
- Inchi： 1S/C9H6ClF3O2/c10-7-2-1-5(4-8(14)15)3-6(7)9(11,12)13/h1-3H,4H2,(H,14,15)
- InChI Key： AZBFOENSKLAYKT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(CC(=O)O)=CC=1C(F)(F)F

Computed Properties

Exact Mass: 238.00088
Monoisotopic Mass: 238.0008416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.9

Experimental Properties

Melting Point: 82-84℃
PSA: 37.3

2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid Pricemore >>

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